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Picrosirius Red (PSR) staining is a widely used histological technique for the visualization and
quantification of collagen fibers in tissue sections. This method is highly valued in fibrosis
research, tissue remodeling studies, and the assessment of connective tissue in various
pathologies due to its specificity and the enhancement of collagen's natural birefringence under
polarized light.

Developed by Dr. Luiz Carlos U. Junqueira in 1979, the technique combines the dye Sirius Red
F3B with picric acid.[1] The elongated sulfonated dye molecules bind to the long axis of
collagen fibrils, and the picric acid facilitates this specific binding. When viewed with a standard
bright-field microscope, collagen appears red on a pale yellow background.[1][2] However, the
true power of PSR staining is revealed with polarized light microscopy, where collagen fibers
exhibit a strong birefringence, appearing in shades of yellow, orange, red, or green depending
on their thickness and organization.[1][3] This allows for a more detailed analysis of collagen
architecture. Thicker, more mature Type | collagen fibers typically appear yellow to red, while
thinner, less organized Type Il collagen fibers (reticular fibers) appear green.[4][5]

Experimental Protocols

This section provides a detailed, step-by-step protocol for performing Picrosirius Red staining
on formalin-fixed, paraffin-embedded (FFPE) tissue sections.
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l. Reagent Preparation

Proper preparation of reagents is critical for successful and reproducible staining.

Reagent

Composition

Preparation
Instructions

Stability

Picrosirius Red

Staining Solution

0.5 g Sirius Red F3B
(Direct Red 80) in 500
mL of saturated
agueous picric acid
(1.3% in water).[1]

Dissolve Sirius Red
F3B powder in the
saturated picric acid
solution. Mix
thoroughly. Filtration
of the solution is

recommended.[6]

Stable for at least 3
years at room
temperature. Can be
reused.[1][2][7]

Acidified Water (Wash

5 mL of glacial acetic
acid in 1 L of distilled

Add the glacial acetic
acid to the water and

Stable at room

Solution) or tap water (0.5% ) i temperature.
mix well.
acetic acid).[1][2]
Follow the
manufacturer's

Weigert's Iron
Hematoxylin (Optional

Nuclear Stain)

Working solution is
prepared by mixing
equal parts of Solution
A and Solution B.

instructions for the
specific kit. The
working solution is
typically stable for up
to 2 weeks.[8]

Working solution
stable for up to 2

weeks.[8]

Il. Staining Procedure for Paraffin-Embedded Tissues

This protocol outlines the key steps from deparaffinization to final mounting.
A. Deparaffinization and Rehydration:
This process removes the paraffin wax from the tissue, allowing aqueous stains to penetrate.[9]

o Xylene: Immerse slides in two to three changes of xylene for 5-10 minutes each to
completely remove the paraffin.[1][9][10]
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» Ethanol (Absolute): Transfer slides through two changes of 100% ethanol for 2-5 minutes
each to remove the xylene.[1][10]

o Graded Ethanol: Rehydrate the tissue by immersing the slides through a series of graded
ethanol solutions: 95% for 2-5 minutes, followed by 70% for 2-5 minutes.[1][10]

« Distilled Water: Rinse the slides thoroughly in distilled water.[1]

B. Optional Nuclear Staining:

To visualize cell nuclei, a nuclear counterstain can be applied before PSR staining.

o Weigert's Hematoxylin: Stain the sections in Weigert's Iron Hematoxylin for 8 minutes.[8][11]
e Washing: Wash the slides in running tap water for 10 minutes.[2][8]

C. Picrosirius Red Staining:

o Staining: Completely cover the tissue section with the Picrosirius Red solution and incubate
for 60 minutes at room temperature.[3][4] Shorter incubation times are not recommended as
they may not result in equilibrium staining.[1][2]

e Washing: Briefly rinse the slides in two changes of acidified water (0.5% acetic acid solution).
[1][2][3] This step is crucial to prevent the loss of dye that occurs when washing with water.

[11[2]
D. Dehydration and Mounting:
» Ethanol (Absolute): Dehydrate the sections rapidly in three changes of 100% ethanol.[1][4]
e Clearing: Clear the slides in two changes of xylene.[1][3]
e Mounting: Mount the coverslip using a resinous mounting medium.[1][3]

Quantitative Data Summary

The following tables provide a summary of the key quantitative parameters of the Picrosirius
Red staining protocol.
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Table 1: Reagent Concentrations

Concentration

Reagent

Component 1

1

Concentration

Component 2

2

Picrosirius Red

Solution

Sirius Red F3B

) 0.1% (w/v)
(Direct Red 80)

Saturated

Acid

Aqueous Picric

1.3% (w/v)

Glacial Acetic

Acidified Water

Acid

0.5% (v/v)

Distilled Water

99.5% (v/v)

Table 2: Incubation Times

Step Reagent Time Temperature
Deparaffinization 2-3 changes, 5-10 min
Xylene Room Temperature
(Xylene) each
Rehydration (Ethanol 100%, 95%, 70% )
_ 2-5 min each Room Temperature
Series) Ethanol
Optional Nuclear ] ) ]
o Weigert's Hematoxylin 8 min Room Temperature
Staining
o Picrosirius Red )
Staining ] 60 min Room Temperature
Solution
Washing Acidified Water 2 changes, brief rinse Room Temperature

Dehydration (Ethanol)

100% Ethanol

3 changes, brief

Room Temperature

Clearing

Xylene

2 changes, brief

Room Temperature

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the complete workflow for Picrosirius Red staining of paraffin-

embedded tissues.
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Caption: Workflow for Picrosirius Red Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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